Cas no 156127-30-9 (Albertic acid)
Albertic acid structure
Product Name:Albertic acid
CAS No:156127-30-9
MF:C29H44O6
MW:488.665g/molg/mol
CID:155341
Update Time:2024-03-01
Albertic acid Chemical and Physical Properties
Names and Identifiers
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- Dicyclopenta[a,f]naphthalene-1-hexanoicacid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a,10a-hexamethyl-d-oxo-, (eS,1R,3aR,5aR,6R,8aS,10aR)-
- Dicyclopenta[a,f]naphthalene-1-hexanoicacid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a
- A(1)-Norlanost-8-ene-26,28-dioicacid, 25-hydroxy-22-oxo-, (4a)-
- Albertic acid
- Dicyclopenta[a,f]naphthalene-1-hexanoic acid,6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-a-hydroxy-a,e,3a,6,8a,10a-hexamethyl-d-oxo-, [1R-[1a(1S*),3ab,5ab,6b,8aa,10aa]]-[partial]-
- CID 101663497
- Dicyclopenta[a,f]naphthalene-1-hexanoic acid, 6-carboxy-1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-α-hydroxy-α,ε,3a,6,8a,10a-hexamethyl-δ-oxo-, (εS,1R,3aR,5aR,6R,8aS,10aR)-
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- Inchi: 1S/C29H44O6/c1-17(21(30)11-14-29(6,35)24(33)34)18-9-12-28(5)20-7-8-22-25(2,15-16-26(22,3)23(31)32)19(20)10-13-27(18,28)4/h17-18,22,35H,7-16H2,1-6H3,(H,31,32)(H,33,34)/t17-,18+,22?,25+,26+,27+,28-,29?/m0/s1
- InChI Key: UNMKHLMLPLRZMC-RLMBPSSXSA-N
- SMILES: OC([C@]1(C)CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@@H](C(CCC(C(=O)O)(C)O)=O)C)CC[C@@]4(C)C=3CCC21)=O
Computed Properties
- Exact Mass: 488.314
- Monoisotopic Mass: 488.314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 984
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 657.4±55.0 °C(Predicted)
- pka: 3.85±0.16(Predicted)
Albertic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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